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Compound of Interest

Compound Name: NSC5844

Cat. No.: B1680227 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for NSC5844 was found. The following

guidance is based on the safety data of structurally similar compounds, such as quinoline and

biquinoline, and general best practices for handling research chemicals of unknown toxicity. It

is imperative to handle NSC5844 with caution and to conduct a thorough risk assessment

before use.

NSC5844 is a bisquinoline compound and a therapeutic inhibitor of angiogenesis, meaning it

has biological activity and should be handled with care to avoid exposure.[1] Based on the

structure and available information for similar compounds, NSC5844 should be presumed

hazardous. Potential hazards include irritation to the skin, eyes, and respiratory tract. Ingestion

and inhalation must be avoided.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense when handling compounds of unknown

toxicity. The following table summarizes the recommended PPE for handling NSC5844.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1680227?utm_src=pdf-interest
https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.biosynth.com/p/QFA92675/140926-75-6-nsc-5844
https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye and Face Protection Safety Goggles

Chemical splash goggles

compliant with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Face Shield

Recommended when there is

a significant risk of splashing

or when handling larger

quantities. Must be worn in

conjunction with safety

goggles.[3]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber) are required.[2] For

chemicals of unknown toxicity,

double gloving is

recommended. Inspect gloves

for tears or holes before use.

Laboratory Coat

A flame-resistant lab coat that

is fully buttoned is mandatory

to protect against splashes

and spills.[2][4]

Apron

A chemical-resistant apron

should be worn over the lab

coat for additional protection,

especially when handling

significant quantities.[2]

Respiratory Protection Respirator An air-purifying respirator with

appropriate cartridges should

be used if there is a risk of

generating dust and the

operation cannot be contained
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within a chemical fume hood.

[2]

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes are

required in all laboratory

settings where hazardous

chemicals are handled.

Operational Plan: Handling Procedures
All handling of solid NSC5844 that may generate dust must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Preparation:

Designated Area: Designate a specific area within the laboratory for handling NSC5844. This

area should be clearly marked.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

PPE Donning: Before entering the designated handling area, put on all required PPE as

specified in the table above.

Weighing and Solution Preparation:

Fume Hood: Perform all weighing and solution preparation inside a chemical fume hood.

Weighing: Use a disposable weighing boat or paper to avoid cross-contamination.

Container Handling: Keep the container of NSC5844 closed when not in use.

Dissolving: When dissolving the compound, add the solvent slowly to the solid to prevent

splashing.

Disposal Plan
Chemical waste must be disposed of in accordance with federal, state, and local regulations.
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Waste Segregation:

Solid Waste: Collect any solid NSC5844 waste, including contaminated weighing paper, in a

designated, labeled hazardous waste container. This container should be kept sealed and

stored in a secondary containment bin within a well-ventilated area.[2]

Liquid Waste: Solutions containing NSC5844 should be collected in a separate, labeled

hazardous waste container for chlorinated organic waste. Do not mix with other waste

streams unless compatibility has been confirmed.[5][6]

Contaminated Materials: Any materials that have come into contact with NSC5844, such as

gloves, pipette tips, and paper towels, must be disposed of as solid hazardous waste.[2]

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the

full chemical name (N1,N2-Bis(7-chloroquinolin-4-yl)ethane-1,2-diamine), and the associated

hazards (e.g., "Toxic," "Irritant").

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste. Do not pour any solutions

containing NSC5844 down the drain.[6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of NSC5844 (Molecular

Weight: 383.27 g/mol ) in dimethyl sulfoxide (DMSO).

Materials:

NSC5844 solid (CAS: 140926-75-6)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_6_6_Biquinoline.pdf
https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://www.watercorporation.com.au/help-and-advice/trade-waste/trade-waste-in-your-business/other-industries/laboratory-chemical-waste
https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_6_6_Biquinoline.pdf
https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.watercorporation.com.au/help-and-advice/trade-waste/trade-waste-in-your-business/other-industries/laboratory-chemical-waste
https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.benchchem.com/product/b1680227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Appropriate glassware (e.g., volumetric flask)

Micropipettes

Personal Protective Equipment (as specified above)

Procedure:

Calculate Required Mass: To prepare 10 mL of a 10 mM stock solution, you will need 3.83

mg of NSC5844.

(0.010 mol/L) * (0.010 L) * (383.27 g/mol ) = 0.00383 g = 3.83 mg

Weighing: Inside a chemical fume hood, carefully weigh out 3.83 mg of NSC5844 onto a

disposable weighing paper.

Transfer: Transfer the weighed solid into a 10 mL volumetric flask.

Dissolving: Add approximately 8 mL of anhydrous DMSO to the volumetric flask.

Mixing: Gently swirl the flask and then use a vortex mixer to ensure the solid is completely

dissolved.

Final Volume: Once the solid is fully dissolved, add DMSO to the flask until the bottom of the

meniscus reaches the 10 mL mark.

Homogenize: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the solution to a properly labeled storage vial and store it according to the

manufacturer's recommendations, typically at -20°C or -80°C.

Workflow Diagram
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Caption: Workflow for the safe handling of NSC5844 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1680227?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/QFA92675/140926-75-6-nsc-5844
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_6_6_Biquinoline.pdf
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.princeton.edu/ppe-use-laboratories
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://www.watercorporation.com.au/help-and-advice/trade-waste/trade-waste-in-your-business/other-industries/laboratory-chemical-waste
https://www.benchchem.com/product/b1680227#personal-protective-equipment-for-handling-nsc5844
https://www.benchchem.com/product/b1680227#personal-protective-equipment-for-handling-nsc5844
https://www.benchchem.com/product/b1680227#personal-protective-equipment-for-handling-nsc5844
https://www.benchchem.com/product/b1680227#personal-protective-equipment-for-handling-nsc5844
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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